Cas no 82559-19-1 (Benzamide, 2,6-dimethoxy-N-[5-(1-methylpropyl)-1,3,4-thiadiazol-2-yl]-)

• Product Name: Benzamide, 2,6-dimethoxy-N-[5-(1-methylpropyl)-1,3,4-thiadiazol-2-yl]-
• CAS No: 82559-19-1
• MF: C₁₅H₁₉N₃O₃S
• MW: 321.3946621418
• CID: 689284
• PubChem ID: 13234329
• Update Time: 2025-04-19

Benzamide, 2,6-dimethoxy-N-[5-(1-methylpropyl)-1,3,4-thiadiazol-2-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2,6-dimethoxy-N-[5-(1-methylpropyl)-1,3,4-thiadiazol-2-yl]-
• N-(5-butan-2-yl-1,3,4-thiadiazol-2-yl)-2,6-dimethoxybenzamide
• 82559-19-1
• N-(5-(sec-Butyl)-1,3,4-thiadiazol-2-yl)-2,6-dimethoxybenzamide
• SCHEMBL9712738
• N-[5-(Butan-2-yl)-1,3,4-thiadiazol-2-yl]-2,6-dimethoxybenzamide
• DTXSID00530690

• Inchi： 1S/C15H19N3O3S/c1-5-9(2)14-17-18-15(22-14)16-13(19)12-10(20-3)7-6-8-11(12)21-4/h6-9H,5H2,1-4H3,(H,16,18,19)
• InChI Key： LMHYZJMXKRZVCD-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1C(C)CC)NC(C1C(=CC=CC=1OC)OC)=O

Computed Properties

• Exact Mass: 321.11471265g/mol
• Monoisotopic Mass: 321.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 102Ų